Cas no 62741-42-8 (Ethanol, 2,2'-[thiobis[(2,5-dibromo-4,1-phenylene)oxy]]bis-)

• Product Name: Ethanol, 2,2'-[thiobis[(2,5-dibromo-4,1-phenylene)oxy]]bis-
• CAS No: 62741-42-8
• MF: C₁₆H₁₄Br₄O₄S
• MW: 621.960960865021
• CID: 433483
• PubChem ID: 71383279
• Update Time: 2025-04-19

Ethanol, 2,2'-[thiobis[(2,5-dibromo-4,1-phenylene)oxy]]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[thiobis[(2,5-dibromo-4,1-phenylene)oxy]]bis-
• 2-[2,5-dibromo-4-[2,5-dibromo-4-(2-hydroxyethoxy)phenyl]sulfanylphenoxy]ethanol
• DTXSID40805612
• 62741-42-8
• 2,2'-{Sulfanediylbis[(2,5-dibromo-4,1-phenylene)oxy]}di(ethan-1-ol)

• Inchi： 1S/C16H14Br4O4S/c17-9-7-15(11(19)5-13(9)23-3-1-21)25-16-8-10(18)14(6-12(16)20)24-4-2-22/h5-8,21-22H,1-4H2
• InChI Key： DYMZMHPHMGCFFG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1SC1=CC(=C(C=C1Br)OCCO)Br)Br)OCCO

Computed Properties

• Exact Mass: 617.73452
• Monoisotopic Mass: 617.73463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 58.92